molecular formula C12H10F2O B8394181 7-Ethoxy-1,2-difluoronaphthalene

7-Ethoxy-1,2-difluoronaphthalene

Cat. No.: B8394181
M. Wt: 208.20 g/mol
InChI Key: RDSDKSSDKDNQRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Ethoxy-1,2-difluoronaphthalene is a useful research compound. Its molecular formula is C12H10F2O and its molecular weight is 208.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10F2O

Molecular Weight

208.20 g/mol

IUPAC Name

7-ethoxy-1,2-difluoronaphthalene

InChI

InChI=1S/C12H10F2O/c1-2-15-9-5-3-8-4-6-11(13)12(14)10(8)7-9/h3-7H,2H2,1H3

InChI Key

RDSDKSSDKDNQRK-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC2=C(C=C1)C=CC(=C2F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

44.0 g (about 81.6 mmol) of (3-ethoxy-5,6-difluoronaphthalen-2-yl)trimethylsilane are stirred at 100° C. for 20 h together with 26.3 g (0.17 mol) of caesium fluoride in 300 ml of DMF. After cooling, the mixture is diluted with water and extracted a number of times with MTBE. The combined organic phases are washed with water and sat. sodium chloride soln., and the solution is dried using sodium sulfate. The brown oil remaining after removal of the solvent is purified by column chromatography (SiO2, toluene:ethyl acetate=9:1), giving 7-ethoxy-1,2-difluoronaphthalene as a brown oil.
Name
(3-ethoxy-5,6-difluoronaphthalen-2-yl)trimethylsilane
Quantity
44 g
Type
reactant
Reaction Step One
Quantity
26.3 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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